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Compound of Interest

Compound Name: 5-Nitrobenzothiazole

Cat. No.: B1296503

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety and hazard information for 5-
Nitrobenzothiazole, a crucial intermediate in various chemical syntheses. This document
outlines the compound's toxicological properties, safe handling procedures, and emergency
response protocols to ensure the well-being of laboratory and manufacturing personnel.

Chemical Identification and Physical Properties

5-Nitrobenzothiazole is a nitroaromatic heterocyclic compound. Its chemical structure and
physical properties are summarized below.
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Property Value Source
IUPAC Name 5-nitro-1,3-benzothiazole [1]

CAS Number 2942-07-6 [L112113]1[41[5]
Molecular Formula C7HaN202S [1]
Molecular Weight 180.19 g/mol [1]
Appearance White to yellow solid [2]

Melting Point 163-164 °C [2]

Boiling Point 333.7 £ 15.0 °C (Predicted) [2]

Density 1.525 + 0.06 g/cm? (Predicted) [2]

pKa -0.87 = 0.10 (Predicted) [2]

Hazard Identification and Classification

5-Nitrobenzothiazole is classified as a hazardous substance according to the Globally
Harmonized System of Classification and Labelling of Chemicals (GHS).

GHS Classification:

Hazard Class Category Hazard Statement
Skin Corrosion/Irritation 2 H315: Causes skin irritation
Serious Eye Damage/Eye ” H319: Causes serious eye

Irritation

irritation

Specific Target Organ Toxicity -
Single Exposure (Respiratory 3

Tract Irritation)

H335: May cause respiratory

irritation

Signal Word: Warning[6]

Hazard Pictogram:
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Precautionary Statements:

A comprehensive list of precautionary statements is provided in the Safety Data Sheets. Key
recommendations include:

e P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[6]
o P280: Wear protective gloves/protective clothing/eye protection/face protection.
e P302+P352: IF ON SKIN: Wash with plenty of soap and water.

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[6]

Toxicological Information

The primary toxicological concerns associated with 5-Nitrobenzothiazole are irritation to the
skin, eyes, and respiratory system.[1] While specific LD50 and LC50 values for 5-
Nitrobenzothiazole are not readily available in the provided search results, data for related
benzothiazole compounds suggest potential for harm upon ingestion or skin contact. For
instance, the oral LD50 for Benzothiazole in rats is reported as 479 mg/kg, and the dermal
LD50 in rats is 933 mg/kg.[7]

General Mechanism of Toxicity for Nitroaromatic
Compounds

The toxicity of nitroaromatic compounds like 5-Nitrobenzothiazole is often linked to the
metabolic reduction of the nitro group. This process can lead to the formation of reactive
intermediates that induce cellular damage through oxidative stress.[8][9][10]
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Cellular Environment

Nitroreductases
(Cellular Enzymes) -

Single-electron
reduction

Reaction with O2

Reactive Oxygen Species (ROS)
(e.g., Superoxide Anion)

Nitro Anion Radical

Cellular Damage
(Lipid peroxidation, DNA damage, etc.)

5-Nitrobenzothiazole
(Nitroaromatic Compound)

Oxidative Stress

Preparation

Wear Appropriate PPE: :

- Safety Goggles/Face Shield Evacuate Immediate Area

- Chemical-Resistant Gloves
- Lab Coat

y

Don Appropriate PPE
(respirator, gloves, goggles)

Work in a Well-Ventilated Area
(Fume Hood)

Hangling Contain the Spill
(use inert absorbent material)

Dispense Carefully
- Avoid dust/aerosol generation
- Keep container closed when not in use

Collect Spilled Material
(avoid dust generation)

Post-Handling

Decontaminate Work Area

and Equipment Place in Labeled

Hazardous Waste Container

Wash Hands Thoroughly

Decontaminate Spill Area
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [5-Nitrobenzothiazole: A Technical Guide to Chemical
Safety and Hazards]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1296503#chemical-safety-and-hazards-of-5-
nitrobenzothiazole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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